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Compound of Interest

Compound Name: 17:0-16:1 PE-d5
CAS No.: 2342575-77-1
Cat. No.: B15557119

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

1-heptadecanoyl-2-palmitoleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-16:1 PE-d5) is a
high-purity, deuterated synthetic phospholipid. It serves as a crucial internal standard in mass
spectrometry-based lipidomics, a field dedicated to the comprehensive analysis of lipids in
biological systems. The incorporation of five deuterium atoms on the glycerol backbone
provides a distinct mass shift, enabling accurate and precise quantification of endogenous
phosphatidylethanolamine (PE) species. This technical guide provides an in-depth overview of
the properties, applications, and methodologies associated with the use of 17:0-16:1 PE-d5.

Physicochemical Properties

The fundamental properties of 17:0-16:1 PE-d5 are summarized in the table below, providing
key data for experimental design and data analysis.
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Property Value

Reference

1-heptadecanoyl-2-
Full Chemical Name palmitoleoyl-sn-glycero(d5)-3-

phosphoethanolamine

[1]

Abbreviation 17:0-16:1 PE-d5 [1]
CAS Number 2342575-77-1 [1]
Molecular Formula CssHesDsNOsP [1]
Molecular Weight 709.00 g/mol [1]
Exact Mass 708.55 Da [2]
Purity >99% (as determined by TLC) [11[3]

Solution (commonly in
) chloroform or a
Physical Form _
dichloromethane:methanol

mixture)

[1]

Storage Temperature -20°C

[1]

Synthesis and Structure

The synthesis of 17:0-16:1 PE-d5 is a multi-step chemical process that is not commonly

detailed in standard product literature. Generally, the synthesis of deuterated phospholipids

involves the initial synthesis of deuterated fatty acid precursors, which are then enzymatically

or chemically incorporated into a glycerol backbone that has also been deuterated.

The structure of 17:0-16:1 PE-d5 consists of a deuterated glycerol backbone esterified at the

sn-1 position with heptadecanoic acid (17:0) and at the sn-2 position with palmitoleic acid

(16:1). The phosphate group at the sn-3 position is further linked to an ethanolamine head

group. The five deuterium atoms are located on the glycerol backbone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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